Cas no 2426618-95-1 (1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl-)

• Product Name: 1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl-
• CAS No: 2426618-95-1
• MF: C₂₀H₁₈N₄
• MW: 314.383723735809
• CID: 5306549
• Update Time: 2025-05-26

1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl-
• 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl-1H-Imidazole

• Inchi： 1S/C20H18N4/c1-15-21-11-13-23(15)19-7-3-17(4-8-19)18-5-9-20(10-6-18)24-14-12-22-16(24)2/h3-14H,1-2H3
• InChI Key： RTWTZOFGFKORRR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N3C(C)=NC=C3)C=C2)=CC=C(N2C(C)=NC=C2)C=C1

Additional information on 1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl-

Comprehensive Overview of 1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl- (CAS No. 2426618-95-1)

The compound 1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl- (CAS No. 2426618-95-1) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced materials science. This biphenyl-based imidazole derivative features a symmetrical architecture with two 2-methylimidazole moieties linked via a central biphenyl core. The presence of both imidazole rings and aromatic biphenyl groups in this compound makes it particularly interesting for researchers working on molecular electronics, coordination chemistry, and functional materials.

From a chemical perspective, the 1,1'-biphenyl-4,4'-diyl bridge in this compound provides exceptional rigidity and planarity, while the 2-methylimidazole groups offer versatile coordination sites for metal ions. This combination has led to investigations into its use as a building block for metal-organic frameworks (MOFs) and as a potential ligand in catalytic systems. Recent studies have shown that derivatives of this compound exhibit promising photophysical properties, making them candidates for organic light-emitting diodes (OLEDs) and other optoelectronic applications.

The synthesis of 1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl- typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high purity material. Analytical characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming the structure of this compound. The growing interest in this material is reflected in the increasing number of patent applications and research publications mentioning its CAS number (2426618-95-1) in recent years.

One of the most exciting developments surrounding this compound relates to its potential in sustainable energy technologies. Researchers are exploring its use in next-generation battery materials and hydrogen storage systems, capitalizing on its ability to form stable complexes with various metal ions. The compound's thermal stability and redox-active properties make it particularly attractive for these applications. Additionally, its π-conjugated system has shown promise in organic photovoltaic devices, aligning with current global interests in renewable energy solutions.

In the pharmaceutical realm, while 1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl- itself is not a drug candidate, its structural features are being studied for potential medicinal chemistry applications. The imidazole moiety is a common pharmacophore in many biologically active compounds, and the biphenyl linkage offers opportunities for creating novel drug discovery scaffolds. Researchers are particularly interested in how modifications to this core structure might lead to compounds with improved bioavailability and target specificity.

The commercial availability of 1H-Imidazole, 1,1'-[[1,1'-biphenyl]-4,4'-diyl]bis[2-methyl- (CAS No. 2426618-95-1) remains limited, reflecting both the complexity of its synthesis and the specialized nature of its applications. However, custom synthesis services from fine chemical suppliers are making this compound increasingly accessible to research laboratories. Proper handling and storage recommendations typically emphasize protection from moisture and oxygen, with many suppliers recommending storage under inert atmosphere at low temperatures to maintain stability.

Looking to the future, the scientific community anticipates expanding applications for this unique compound, particularly in emerging fields like molecular machines and smart materials. Its combination of structural rigidity and functional versatility positions it as a valuable tool for materials innovation. As research continues, we can expect to see more publications exploring the full potential of this biphenyl-bridged bis(imidazole) derivative and its various analogs in cutting-edge technological applications.